Cas no 1424502-16-8 (2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide)

• Product Name: 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide
• CAS No: 1424502-16-8
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 6378063
• PubChem ID: 71850800
• Update Time: 2025-05-20

2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide
• AKOS033329266
• EN300-26609938
• 1424502-16-8
• Z1421363174

• Inchi： 1S/C17H14ClN3O2S/c18-17-10-19-16-9-12(6-8-15(16)20-17)24(22,23)21-14-7-5-11-3-1-2-4-13(11)14/h1-4,6,8-10,14,21H,5,7H2
• InChI Key： QFMPSVMJOKTUSK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CC(=C2)S(NC2C3C=CC=CC=3CC2)(=O)=O)=N1

Computed Properties

• Exact Mass: 359.0495256g/mol
• Monoisotopic Mass: 359.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Additional information on 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide

Introduction to 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide (CAS No. 1424502-16-8)

2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide, identified by the chemical compound code CAS No. 1424502-16-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of quinoxaline derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloro-substituted quinoxaline core and sulfonamide functional group, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide involve meticulous chemical methodologies that ensure high purity and yield. The indene moiety in its structure imparts a rigid aromatic framework, which is often exploited to enhance binding affinity with biological targets. This feature makes the compound a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been a surge in research focused on quinoxaline derivatives due to their reported pharmacological effects. Specifically, studies have highlighted the potential of these compounds in modulating enzyme activity and interacting with cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The sulfonamide group in 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide is known to enhance solubility and bioavailability, which are critical factors for pharmaceutical development.

Current research endeavors are increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel derivatives with enhanced efficacy and reduced toxicity. The structural scaffold of CAS No. 1424502-16-8 provides a versatile platform for such modifications. For instance, recent studies have demonstrated the importance of optimizing the substitution patterns on the quinoxaline ring to improve target specificity. This approach aligns with the broader trend in medicinal chemistry toward rational drug design.

The biological activity of 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide has been preliminarily explored in several in vitro assays. Notably, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases, which are key players in cellular signaling cascades associated with disease progression. These findings are particularly intriguing given the well-established role of kinase inhibitors in therapeutic strategies for conditions like cancer and autoimmune disorders.

Furthermore, the indene ring system offers potential for further functionalization to tailor pharmacokinetic properties such as metabolic stability and tissue distribution. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have been employed to introduce diverse substituents while maintaining structural integrity. Such methodologies are essential for developing analogs with improved pharmacological profiles.

The sulfonamide moiety not only contributes to solubility but also serves as a handle for covalent bonding interactions with biological targets. This characteristic is particularly valuable in designing probes for biochemical assays and in developing targeted therapeutics. Recent advancements in biocatalysis have also enabled more sustainable synthetic routes for producing CAS No. 1424502-16-8, aligning with green chemistry principles.

As the field of medicinal chemistry continues to evolve, compounds like 2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide represent a bridge between academic research and industrial applications. Collaborative efforts between academia and pharmaceutical companies are crucial for translating laboratory findings into viable drug candidates. The versatility of this molecule underscores its potential as a building block for future therapeutics.

The ongoing investigation into CAS No. 1424502-16-8 also highlights the importance of interdisciplinary approaches. Integration of structural biology, computational modeling, and experimental validation is essential for elucidating mechanism-of-action and optimizing drug-like properties. Such holistic strategies are expected to yield more effective and safer medications over time.

In conclusion,2-chloro-N-(2,3-dihydro-1H-inden-1-yl)quinoxaline-6-sulfonamide (CAS No. 1424502-16-8) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structure and promising biological activities position it as a valuable asset in the quest for novel treatments across multiple therapeutic areas.